Cas no 404-70-6 (3-Fluorophenethylamine)

3-Fluorophenethylamine is a fluorinated derivative of phenethylamine, characterized by the substitution of a fluorine atom at the meta position of the phenyl ring. This modification enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The fluorine atom's strong electronegativity influences the compound's reactivity and binding affinity, which is particularly useful in the development of bioactive molecules. Its stable structure and compatibility with various reaction conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential reactivity.
3-Fluorophenethylamine structure
3-Fluorophenethylamine structure
Product name:3-Fluorophenethylamine
CAS No:404-70-6
MF:C8H10FN
MW:139.170105457306
MDL:MFCD00075376
CID:37296
PubChem ID:24861461

3-Fluorophenethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluorophenyl)ethylamine
    • 2-(3-Fluorophenyl)-ethylamine
    • 3-Fluorophenethylamine
    • 2-(3-fluorophenyl)ethanamine
    • 1-Amino-2-(3-fluorophenyl)ethane
    • 2-(3-Fluoro-phenyl)-ethylamine
    • 2-(3-fluorophenyl)ethan-1-amine
    • benzeneethanamine, 3-fluoro-
    • AUCVZEYHEFAWHO-UHFFFAOYSA-N
    • m-Fluorophenethylamine
    • 3-flourophenethylamine
    • m-fluorophenylethylamine
    • 3-fluoro phenethylamine
    • PubChem13958
    • 3-fluorophenethyl-amine
    • 3-fluoro-phenethylamine
    • 3-fluorophenethyl amine
    • 3-fluorophenylethylamine
    • 3-fluoro-phenethyl amine
    • 3-fluo
    • 3-Fluorophenethylamine, 99%
    • VS-03637
    • MFCD00075376
    • F0930
    • AKOS000200578
    • CS-W011043
    • CHEMBL446238
    • 2-(3-fluoro-phenyl)-ethyl-amine
    • F0001-1145
    • BB 0263137
    • AM20040419
    • 2-(3-fluoro-phenyl)ethylamine
    • Q-102396
    • FT-0608548
    • [2-(3-fluorophenyl)ethyl]amine
    • DTXSID50336462
    • SCHEMBL146545
    • 2-(3-Fluorophenyl)ethanamine #
    • EN300-34411
    • 2-(3-flouro-phenyl)-ethylamine
    • 3-fluoro-phenylethylamine
    • 4-Fluoro- alpha -methylbenzylamine
    • 404-70-6
    • A6769
    • BDBM50262589
    • 3-Fluorophenethylamine,99%
    • DB-031878
    • BBL012999
    • STK980422
    • 628-207-7
    • FF30400
    • MDL: MFCD00075376
    • Inchi: 1S/C8H10FN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4-5,10H2
    • InChI Key: AUCVZEYHEFAWHO-UHFFFAOYSA-N
    • SMILES: FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

  • Exact Mass: 139.08000
  • Monoisotopic Mass: 140.087553
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.066 g/mL at 25 °C(lit.)
  • Boiling Point: 87°C/17mmHg(lit.)
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.509(lit.)
  • PSA: 26.02000
  • LogP: 2.02720
  • Sensitiveness: Air Sensitive
  • Solubility: Not available

3-Fluorophenethylamine Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 2735 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S36/37/39-S45
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • Storage Condition:2-8 °C
  • Safety Term:S26;S36/37/39;S45
  • Risk Phrases:R34

3-Fluorophenethylamine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Fluorophenethylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-34411-25.0g
2-(3-fluorophenyl)ethan-1-amine
404-70-6 95.0%
25.0g
$72.0 2025-03-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019235-25g
3-Fluorophenethylamine
404-70-6 99%
25g
¥258 2024-05-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F0930-5G
2-(3-Fluorophenyl)ethylamine
404-70-6 >98.0%(GC)(T)
5g
¥190.00 2024-04-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019235-100g
3-Fluorophenethylamine
404-70-6 99%
100g
¥1275 2024-05-23
Enamine
EN300-34411-0.1g
2-(3-fluorophenyl)ethan-1-amine
404-70-6 95.0%
0.1g
$19.0 2025-03-21
Chemenu
CM117479-25g
3-Fluorophenethylamine
404-70-6 95+%
25g
$72 2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F830606-500g
3-Fluorophenethylamine
404-70-6 99%
500g
¥3,368.00 2022-01-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019235-1g
3-Fluorophenethylamine
404-70-6 99%
1g
¥28 2024-05-23
Life Chemicals
F0001-1145-5g
3-Fluorophenethylamine
404-70-6 95%+
5g
$60.0 2023-09-07
Life Chemicals
F0001-1145-2.5g
3-Fluorophenethylamine
404-70-6 95%+
2.5g
$40.0 2023-09-07

3-Fluorophenethylamine Related Literature

Additional information on 3-Fluorophenethylamine

Research Brief on 3-Fluorophenethylamine (CAS: 404-70-6): Recent Advances and Applications

3-Fluorophenethylamine (CAS: 404-70-6) is a fluorinated derivative of phenethylamine, a compound of significant interest in medicinal chemistry and neuroscience due to its structural similarity to neurotransmitters such as dopamine and serotonin. Recent studies have explored its potential applications in drug development, particularly in the design of novel psychoactive substances (NPS) and central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on the synthesis, pharmacological properties, and regulatory status of 3-Fluorophenethylamine, providing insights into its current and future relevance in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-Fluorophenethylamine, highlighting its efficient production via reductive amination of 3-fluorophenylacetone. The study emphasized the compound's high yield (85%) and purity (>99%), making it a viable candidate for large-scale pharmaceutical applications. Additionally, researchers noted its stability under physiological conditions, which is critical for its potential use in vivo.

Pharmacological evaluations of 3-Fluorophenethylamine have revealed its affinity for serotonin (5-HT2A) and dopamine (D2) receptors, as reported in a 2022 paper in Neuropharmacology. The compound exhibited moderate agonist activity at these receptors, suggesting potential applications in mood disorder therapeutics. However, the study also cautioned about its abuse potential, given its structural resemblance to known psychoactive substances like 2C-B and DOB.

Regulatory scrutiny of 3-Fluorophenethylamine has intensified in recent years. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) flagged it as a "new psychoactive substance" in 2021, leading to its classification as a controlled substance in several jurisdictions. Despite this, research continues to explore its therapeutic potential, particularly in treating conditions such as depression and ADHD, where modulation of monoaminergic systems is beneficial.

In conclusion, 3-Fluorophenethylamine (CAS: 404-70-6) represents a compound of dual interest—both as a target for drug development and as a substance of abuse. Ongoing research aims to balance its therapeutic potential with regulatory challenges, underscoring the need for further studies to elucidate its safety and efficacy profiles.

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(CAS:404-70-6)3-Fluorophenethylamine
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Purity:98%
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